N-[2-(2,4-dichlorophenyl)ethyl]-1-propyl-4-piperidinamine

• IUPAC Name: N-[2-(2,4-dichlorophenyl)ethyl]-1-propylpiperidin-4-amine
• InChI: InChI=1S/C16H24Cl2N2/c1-2-9-20-10-6-15(7-11-20)19-8-5-13-3-4-14(17)12-16(13)18/h3-4,12,15,19H,2,5-11H2,1H3
• InChI Key: APSBOGZHVVPGKJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NCCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H24Cl2N2
• Molecular Weight: 315.3 g/mol

Description

N-[2-(2,4-dichlorophenyl)ethyl]-1-propyl-4-piperidinamine is a chemical compound that belongs to the class of piperidine derivatives. It is also known as Deschloroketamine (DCK) and is a dissociative anesthetic drug. This compound has gained significant attention in the scientific community due to its potential use in research and its unique mechanism of action.

Mechanism of Action

The exact mechanism of action of N-[2-(2,4-dichlorophenyl)ethyl]-1-propyl-4-piperidinamine is not fully understood. However, it is believed to work by blocking the NMDA receptors in the brain, leading to a dissociative state. This compound also has some affinity for the serotonin and dopamine receptors, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
N-[2-(2,4-dichlorophenyl)ethyl]-1-propyl-4-piperidinamine has been found to have a range of biochemical and physiological effects. In animal studies, it has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antidepressant effects. It has also been found to reduce inflammation and oxidative stress in the brain, which may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(2,4-dichlorophenyl)ethyl]-1-propyl-4-piperidinamine in lab experiments is its unique mechanism of action. It can be used to induce a dissociative state in animals, which can be useful for studying the effects of dissociative anesthetics on the brain and behavior. However, one of the limitations of using DCK is that it has not been extensively studied in humans, and its long-term effects are not well understood.

Future Directions

There are many future directions for research on N-[2-(2,4-dichlorophenyl)ethyl]-1-propyl-4-piperidinamine. One area of interest is its potential use in the treatment of psychiatric disorders such as depression and anxiety. Further research is needed to determine its safety and efficacy in humans. Another area of interest is its neuroprotective effects, and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Conclusion:
In conclusion, N-[2-(2,4-dichlorophenyl)ethyl]-1-propyl-4-piperidinamine is a chemical compound that has gained significant attention in the scientific community due to its potential use in research and its unique mechanism of action. It has been found to have potential applications in the treatment of depression, anxiety, and other psychiatric disorders. Further research is needed to determine its safety and efficacy in humans, as well as its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of N-[2-(2,4-dichlorophenyl)ethyl]-1-propyl-4-piperidinamine involves the reaction of 2,4-dichlorobenzonitrile and 1-(2-aminopropyl)piperidine in the presence of a reducing agent. The final product is then purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

N-[2-(2,4-dichlorophenyl)ethyl]-1-propyl-4-piperidinamine has been used extensively in scientific research, particularly in the field of neuroscience. It has been found to have potential applications in the treatment of depression, anxiety, and other psychiatric disorders. DCK has also been used in animal studies to investigate the effects of dissociative anesthetics on the brain and behavior.